Cas no 1559064-19-5 (3-bromo-5-ethyl-1-methyl-1H-1,2,4-triazole)

• Product Name: 3-bromo-5-ethyl-1-methyl-1H-1,2,4-triazole
• CAS No: 1559064-19-5
• MF: C₅H₈BrN₃
• MW: 190.0411195755
• MDL: MFCD26940366
• CID: 4606160
• PubChem ID: 74889254
• Update Time: 2023-08-10

3-bromo-5-ethyl-1-methyl-1H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-ethyl-1-methyl-1H-1,2,4-triazole
• 3-bromo-5-ethyl-1-methyl-1,2,4-triazole
• AT12554
• 1H-1,2,4-triazole, 3-bromo-5-ethyl-1-methyl-

• MDL： MFCD26940366
• Inchi： 1S/C5H8BrN3/c1-3-4-7-5(6)8-9(4)2/h3H2,1-2H3
• InChI Key： HXMMLGNJMQMZLK-UHFFFAOYSA-N
• SMILES： BrC1=NN(C)C(CC)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• XLogP3: 1.9
• Topological Polar Surface Area: 30.7